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Compound of Interest

Compound Name: Repirinast-d4

Cat. No.: B589426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies for Repirinast-d4. Designed for professionals in research and

drug development, this document delves into the core scientific principles and practical

applications of this stable isotope-labeled compound.

Introduction: The Role of Deuteration in
Pharmaceutical Analysis
Repirinast is an anti-allergic agent that functions as a mast cell stabilizer, inhibiting the release

of histamine and other inflammatory mediators.[1][2] Its mechanism of action involves

preventing the influx of calcium into mast cells, a critical step in the degranulation process that

triggers allergic reactions. Repirinast has been investigated for its therapeutic potential in

conditions such as asthma.

The introduction of stable isotopes, such as deuterium (²H), into a drug molecule creates a

stable isotope-labeled (SIL) internal standard. Repirinast-d4 is the deuterated analog of

Repirinast, where four hydrogen atoms on the 3-methylbutyl ester portion of the molecule have

been replaced with deuterium. This seemingly minor structural modification imparts a
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significant analytical advantage. In quantitative bioanalysis using liquid chromatography-mass

spectrometry (LC-MS), SIL internal standards are considered the "gold standard."[3][4][5] They

exhibit nearly identical physicochemical properties and chromatographic behavior to the

unlabeled analyte, allowing them to effectively compensate for variations in sample

preparation, injection volume, and matrix effects, thereby ensuring the accuracy and precision

of the analytical results.[6][7]

Chemical Properties and Structure of Repirinast-d4
The fundamental chemical and physical properties of Repirinast-d4 are crucial for its handling,

storage, and application in analytical methods.

Chemical Structure
The chemical structure of Repirinast-d4 is identical to that of Repirinast, with the exception of

the four deuterium atoms on the isopentyl (3-methylbutyl) ester chain.

Repirinast:

IUPAC Name: 3-methylbutyl 7,8-dimethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-2-

carboxylate[1]

Molecular Formula: C₂₀H₂₁NO₅[8][9]

Molecular Weight: 355.39 g/mol [9]

Repirinast-d4:

Synonym: 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano[3,2-c]quinoline-2-carboxylic Acid 3-

Methylbutyl-d4 Ester

Molecular Formula: C₂₀H₁₇D₄NO₅

Molecular Weight: 359.41 g/mol

The structural similarity ensures that Repirinast-d4 co-elutes with Repirinast during

chromatographic separation, a critical characteristic for an effective internal standard.
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Diagram 1: Chemical Structure of Repirinast-d4

Caption: Chemical structure of Repirinast-d4.

Physicochemical Properties
A summary of the known physicochemical properties of Repirinast and Repirinast-d4 is

presented in the table below.

Property Repirinast Repirinast-d4 Reference(s)

CAS Number 73080-51-0 1329836-95-4 [1]

Molecular Formula C₂₀H₂₁NO₅ C₂₀H₁₇D₄NO₅ [8][9]

Molecular Weight 355.39 g/mol 359.41 g/mol [9]

Melting Point 236-241 °C 232-234 °C (dec.) [2]

Solubility Water: 1.2 mg/L
Chloroform (Slightly),

Methanol (Slightly)
[2]

Appearance
White to Off-White

Solid

White to Light Yellow

Solid

Synthesis of Repirinast-d4
While a specific detailed synthesis of Repirinast-d4 is not publicly available in peer-reviewed

literature, a plausible and scientifically sound synthetic route can be proposed based on

established organic chemistry principles, primarily the Fischer esterification.[10][11][12][13][14]

The synthesis would logically proceed in two main stages:

Preparation of the deuterated alcohol, 3-methyl-1-butanol-d4 (isopentyl alcohol-d4).

Esterification of the Repirinast carboxylic acid precursor with the deuterated alcohol.

Diagram 2: Proposed Synthetic Workflow for Repirinast-d4
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Repirinast-d4 Synthesis

Commercially available deuterated starting material Synthesis of 3-methyl-1-butanol-d4

Fischer Esterification

Synthesis of Repirinast carboxylic acid precursor

Repirinast-d4 Purification (e.g., chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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